Cas no 927801-60-3 (2-3-({(tert-butoxy)carbonylamino}methyl)phenylbenzoic acid)

• Product Name: 2-3-({(tert-butoxy)carbonylamino}methyl)phenylbenzoic acid
• CAS No: 927801-60-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 6175682
• PubChem ID: 110282096
• Update Time: 2025-07-15

2-3-({(tert-butoxy)carbonylamino}methyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(tert-butoxy)carbonylamino}methyl)phenylbenzoic acid
• 3'-{[(tert-Butoxycarbonyl)amino]methyl}[1,1'-biphenyl]-2-carboxylic acid
• 2-[3-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]benzoic acid
• 927801-60-3
• EN300-1720315

• Inchi： 1S/C19H21NO4/c1-19(2,3)24-18(23)20-12-13-7-6-8-14(11-13)15-9-4-5-10-16(15)17(21)22/h4-11H,12H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： MLRRJAYCCCXQNY-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C2C=CC=CC=2C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-3-({(tert-butoxy)carbonylamino}methyl)phenylbenzoic acid

Introduction to 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic Acid (CAS No. 927801-60-3)

2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid, also known by its CAS number 927801-60-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a tert-butoxycarbonyl (Boc) protected amino group. These properties make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group and a phenyl ring containing an amino-methyl group protected by a tert-butoxycarbonyl (Boc) group. The Boc protection is crucial for controlling the reactivity of the amino group during synthetic processes, allowing for selective modifications and functionalization. This compound is often used as a building block in the synthesis of peptides, small molecules, and other complex organic structures.

In recent years, there has been growing interest in the use of 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid in the development of novel therapeutic agents. Research has shown that this compound can serve as a scaffold for designing drugs with improved pharmacological properties, such as enhanced solubility, stability, and bioavailability. For instance, studies have explored its potential in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

One notable application of 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid is in the field of cancer research. Researchers have synthesized derivatives of this compound that exhibit potent antitumor activity against various cancer cell lines. These derivatives are designed to target specific signaling pathways involved in cancer progression, such as the PI3K/Akt/mTOR pathway or the Wnt/β-catenin pathway. By modulating these pathways, these compounds can induce apoptosis and inhibit cell proliferation, making them promising candidates for further preclinical and clinical evaluation.

In addition to its potential in cancer therapy, 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid has also been investigated for its neuroprotective properties. Studies have demonstrated that certain derivatives of this compound can protect neurons from oxidative stress and prevent neurodegeneration. This makes it a valuable tool for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The versatility of 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid extends beyond its use as a drug candidate. It is also employed in the synthesis of fluorescent probes and imaging agents for biomedical applications. For example, researchers have developed fluorescent derivatives of this compound that can be used to visualize specific cellular processes or to monitor drug delivery in real-time. These probes have the potential to enhance our understanding of biological systems and improve diagnostic techniques.

The synthesis of 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid typically involves several steps, including the protection of the amino group with tert-butoxycarbonyl (Boc), followed by functionalization of the phenyl ring and carboxylic acid moiety. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 2-(3-{(tert-Butoxy)carbonylamino}methyl)phenyl)benzoic acid (CAS No. 927801-60-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing drug discovery and development efforts.